molecular formula C14H11N3O4 B8639668 6,9-Dimethyl-3-nitro-pyrido(2,3-b)(1,5)benzoxazepin-5(6H)-one CAS No. 134894-60-3

6,9-Dimethyl-3-nitro-pyrido(2,3-b)(1,5)benzoxazepin-5(6H)-one

Cat. No.: B8639668
CAS No.: 134894-60-3
M. Wt: 285.25 g/mol
InChI Key: VIOKXWDSFLJROB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6,9-Dimethyl-3-nitro-pyrido(2,3-b)(1,5)benzoxazepin-5(6H)-one is a useful research compound. Its molecular formula is C14H11N3O4 and its molecular weight is 285.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

134894-60-3

Molecular Formula

C14H11N3O4

Molecular Weight

285.25 g/mol

IUPAC Name

6,9-dimethyl-3-nitropyrido[2,3-b][1,5]benzoxazepin-5-one

InChI

InChI=1S/C14H11N3O4/c1-8-3-4-11-12(5-8)21-13-10(14(18)16(11)2)6-9(7-15-13)17(19)20/h3-7H,1-2H3

InChI Key

VIOKXWDSFLJROB-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C1)N(C(=O)C3=C(O2)N=CC(=C3)[N+](=O)[O-])C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of sodium hydride (0.73 g, 0.015 mol of a 50% dispersion in mineral oil) in dimethylformamide (75 ml) under argon was added in one portion 3-Nitro-9-methylpyrido[2,3-b][1,5]benzoxazepin-5(6H)-one (3.75 g, 0.014 mol). Methyl iodide (1.3 ml. 0.021 mol) was added, and the resulting solution was stirred overnight at room temperature. The mixture was diluted with ice Water, and the precipitated product was collected and washed with water and pet ether. The crude product was recrystallized from ethyl acetate to give 3.14 g (79% of theory) of the product as a pale yellow solid. m.p. 197°-198° C.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
75 mL
Type
solvent
Reaction Step One
Name
3-Nitro-9-methylpyrido[2,3-b][1,5]benzoxazepin-5(6H)-one
Quantity
3.75 g
Type
reactant
Reaction Step Two
Quantity
1.3 mL
Type
reactant
Reaction Step Three
[Compound]
Name
ice Water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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